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Mechanism of Action and Binding

Oryzalin and trifluralin are both dinitroaniline herbicides that specifically inhibit microtubule
polymerization in plants and protozoans [1] [2] [3]. Their action is highly specific, as they do not appreciably

affect animal microtubules [4].

¢ Binding Site: Both herbicides primarily bind to a-tubulin [1]. Mutations in a-tubulin, particularly at
residues like Arg-243-Met and Val-202-Phe, are the most common cause of resistance [1] [3].

e Mode of Action: They disrupt the dynamic instability of microtubules by a substoichiometric
endwise mechanism, meaning a small number of herbicide-tubulin complexes can cap and
depolymerize microtubules from their ends [5].

The following diagram illustrates the established mechanism by which these inhibitors disrupt microtubule

function.
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Key Experimental Data and Protocols

Here are the experimental contexts and effective concentrations for different applications.

Organism/Cell Effective Treatment Key

Application . .
Type Concentration Duration Outcome
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| In Vitro Chromosome Doubling [6] | Beta vulgaris (beet) ovule culture | Oryzalin: 1 pM Trifluralin: 10
BPM | Not specified | Production of diploid plants | | Micretubule Depolymerization [7] | Arabidopsis
thaliana roots | Oryzalin: 200 - 400 nM | 4 - 6 hours | Cortical microtubule depolymerization | |
Antiprotozoan Activity | | | | | | - Toxoplasma gondii (in HFF cells) [2] | Mammalian host cells | Oryzalin:
ICso0 = 0.25 pM | 72-120 hours (plaque assay) | Inhibition of parasite proliferation | | - Leishmania mexicana
(promastigotes) [8] | Protozoan culture | Trifluralin: Active | Not specified | Inhibition of proliferation | | -
Plasmodium falciparum (malaria parasite) [8] | Protozoan culture | Trifluralin: Active | Not specified |

Inhibition of proliferation |

How to Choose for Your Research

Your choice between oryzalin and trifluralin will depend on your experimental system and goals.

¢ For highly potent microtubule disruption in plant cell biology, especially where lower
concentrations are desired, oryzalin is often the preferred choice due to its higher binding affinity

[5]-

e For antiprotozoal research, particularly against Leishmania or Plasmodium, trifluralin has a
more established track record and more extensive literature [1] [8].

e For chromosome doubling in plant tissue culture, both are effective, but you must optimize the
concentration. Oryzalin is effective at lower concentrations (1 uM), while trifluralin requires a higher

dose (10 uM) [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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